1-(4-Phenoxyphenyl)piperazine hydrochloride

• IUPAC Name: 1-(4-phenoxyphenyl)piperazine;hydrochloride
• InChI: InChI=1S/C16H18N2O.ClH/c1-2-4-15(5-3-1)19-16-8-6-14(7-9-16)18-12-10-17-11-13-18;/h1-9,17H,10-13H2;1H
• InChI Key: KWLQLLCRCBDUAU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC=C(C=C2)OC3=CC=CC=C3.Cl
• Molecular Formula: C16H19ClN2O
• DSSTOX Substance ID: DTXSID00660724
• Molecular Weight: 290.79 g/mol
• CAS No.: 62755-60-6

Description

1-(4-Phenoxyphenyl)piperazine hydrochloride is a useful research compound. Its molecular formula is C16H19ClN2O and its molecular weight is 290.79 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Structure

• The synthesis of 3-(4-hydroxy-3-methoxy-phenyl)-1-piperazin-1-yl-propenone hydrochloride involves acetylation protection and reaction with piperazine, with a yield of over 56.9%. The chemical structure is confirmed by IR, 1HNMR, and MS (Wang Xiao-shan, 2011).

Biological Evaluation and Potential as SSRIs

• Certain piperazine derivatives, including 1-(4-phenoxyphenyl)piperazine hydrochloride, have been synthesized and evaluated as selective serotonin reuptake inhibitors (SSRIs) with potential for improved adverse reaction profiles (J. Dorsey et al., 2004).

Antagonistic Properties

• Some 1,4-substituted piperazine derivatives have shown affinity for alpha-adrenoceptors and antagonistic properties, suggesting potential pharmacological applications (H. Marona et al., 2011).

Antioxidant Potential

• Piperazine derivatives like 1,4-bis [(1-hydroxy-4-t-butyl-phenyl)-methyl]piperazin have been synthesized and shown to possess potential as antioxidants (S. Y. Prabawati, 2016).

Anticancer Activity

• A heterocyclic compound involving a piperazine structure has shown in vitro anticancer activities against human bone cancer cell lines, suggesting its potential in cancer treatment (G. Lv et al., 2019).

HIV-1 Reverse Transcriptase Inhibition

• Piperazine derivatives have been evaluated for their inhibition of HIV-1 reverse transcriptase, presenting a new class of non-nucleoside inhibitors (D. Romero et al., 1994).

Synthesis routes and methods

Procedure details

The title compound (2.8 g, 99%) was prepared from the compound from step 1 (3.0 g, 8.45 mmol) and 4N HCl in dioxane using the procedure described in step 2 of Example 4: MS (ESI) m/z 255 (M+H); 1H NMR (400 MHz, DMSO-d6) δ 3.22 (br, 4H), 3.34 (t, J=4.8 Hz, 4H), 6.91-6.98 (m, 4H), 7.03-7.09 (m, 3H), 7.34 (m, 2H), 9.23 (br, 2H). Anal. Calcd for C16H18N2O.2HCl.0.8H2O: C, 58.72; H, 6.16; N, 8.56. Found: C, 56.25; H, 6.37; N, 8.20.